Cas no 202348-96-7 (1-(4-nitro-1H-pyrrol-3-yl)-Ethanone)

• Product Name: 1-(4-nitro-1H-pyrrol-3-yl)-Ethanone
• CAS No: 202348-96-7
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 1057695
• PubChem ID: 10942661
• Update Time: 2025-04-20

1-(4-nitro-1H-pyrrol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitro-1H-pyrrol-3-yl)-Ethanone
• Ethanone, 1-(4-nitro-1H-pyrrol-3-yl)-
• 202348-96-7
• SB63757
• DB-287090
• 1-(4-nitro-1H-pyrrol-3-yl)ethanone

• Inchi： 1S/C6H6N2O3/c1-4(9)5-2-7-3-6(5)8(10)11/h2-3,7H,1H3
• InChI Key： CKDHKICODUBLFB-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.7Ų